Cas no 1356932-13-2 ((R,S,S)-Enalapril Maleate)

• Product Name: (R,S,S)-Enalapril Maleate
• CAS No: 1356932-13-2
• MF: C₂₄H₃₂N₂O₉
• MW: 492.518887519836
• CID: 1080150
• Update Time: 2025-10-22

(R,S,S)-Enalapril Maleate Chemical and Physical Properties

Names and Identifiers

• Enalapril EP Impurity A (SSR)
• (R,S,S)-Enalapril Maleate
• (S)-1-((S)-2-(((R)-1-ethoxy-1-oxo-4-phenylbutan-2-yl)amino)propanoyl)pyrrolidine-2-carboxylic acid compound with maleic acid (1:1)

• Inchi： 1S/C20H28N2O5.C4H4O4/c1-3-27-20(26)16(12-11-15-8-5-4-6-9-15)21-14(2)18(23)22-13-7-10-17(22)19(24)25;5-3(6)1-2-4(7)8/h4-6,8-9,14,16-17,21H,3,7,10-13H2,1-2H3,(H,24,25);1-2H,(H,5,6)(H,7,8)/b;2-1-/t14-,16+,17-;/m0./s1
• InChI Key： OYFJQPXVCSSHAI-BMSLDGIRSA-N
• SMILES： O=C([C@H](C)N[C@@H](C(=O)OCC)CCC1C=CC=CC=1)N1CCC[C@H]1C(=O)O.OC(/C=C\C(=O)O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on (R,S,S)-Enalapril Maleate

Comprehensive Overview of (R,S,S)-Enalapril Maleate (CAS No. 1356932-13-2)

The compound (R,S,S)-Enalapril Maleate (CAS No. 1356932-13-2) is a significant entity in the field of pharmaceutical chemistry, particularly within the realm of cardiovascular medications. This compound is a key component in the treatment of hypertension and heart failure, making it a critical area of research and development in modern medicine. The CAS No. 1356932-13-2 uniquely identifies this compound within the chemical registry system, ensuring its precise identification and reference in scientific literature and regulatory documents.

Enalapril maleate is the maleic acid salt of enalapril, a prodrug that undergoes hydrolysis in the body to form enalaprilat, which is a potent angiotensin-converting enzyme (ACE) inhibitor. The stereochemistry of the compound, denoted by its (R,S,S) configuration, plays a crucial role in its pharmacokinetic properties and therapeutic efficacy. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing how specific configurations can enhance bioavailability and reduce adverse effects.

The synthesis of (R,S,S)-Enalapril Maleate involves a series of intricate chemical reactions, including peptide bond formation and stereoselective processes to achieve the desired configuration. Researchers have explored various synthetic pathways to optimize yield and purity, with some studies focusing on green chemistry approaches to minimize environmental impact. These advancements underscore the commitment to sustainable pharmaceutical manufacturing while maintaining high standards of quality and efficacy.

In terms of pharmacology, enalapril maleate has been extensively studied for its role in managing cardiovascular conditions. Clinical trials have demonstrated its effectiveness in reducing blood pressure and improving cardiac function. Recent research has delved into its mechanisms of action at the molecular level, particularly focusing on its interaction with ACE enzymes and subsequent effects on the renin-angiotensin system. These insights have paved the way for personalized medicine approaches, where therapeutic regimens are tailored to individual patient needs based on genetic and biochemical profiles.

The commercial application of (R,S,S)-Enalapril Maleate is widespread, with formulations available as tablets and injectables for both adult and pediatric populations. Regulatory agencies have stringent guidelines for its approval and monitoring, ensuring that its benefits far outweigh any potential risks. Market analysis indicates a steady demand for this compound due to its proven efficacy and favorable safety profile compared to alternative ACE inhibitors.

From an environmental perspective, there is growing interest in understanding the ecological footprint of (R,S,S)-Enalapril Maleate throughout its lifecycle—from synthesis to disposal. Studies are being conducted to assess its biodegradability and potential impact on aquatic ecosystems. This research aligns with global efforts to promote eco-friendly pharmaceutical practices and reduce environmental contamination.

In conclusion, (R,S,S)-Enalapril Maleate (CAS No. 1356932-13-2) stands as a testament to advancements in medicinal chemistry and pharmacology. Its continued relevance in treating cardiovascular diseases underscores the importance of ongoing research into its therapeutic applications, synthetic optimization, and environmental impact. As science progresses, this compound remains a focal point for innovation in drug development and patient care.